Chemistry of adamantane. Part III. The synthesis and reactions of 1,2-disubstituted adamantane derivatives
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700001303
Abstract
Intramolecular reactions involving reactive species (e.g., acylnitrene and oxocarbene) have been applied to effect substitution at non-activated methylene-groups to obtain 1,2-difunctionalised adamantanes. The syntheses of tetrahydroadamantano[2,1-d]pyrimidin-2-one, a number of 2H-adamantano[1,2-e]pyridazin-3(4H)-ones, and their fully reduced derivatives are also reported.
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